Cas no 50709-33-6 (2-Bromophenylhydrazine hydrochloride)

• Product Name: 2-Bromophenylhydrazine hydrochloride
• CAS No: 50709-33-6
• MF: C₆H₈BrClN₂
• MW: 223.498119354248
• MDL: MFCD00012926
• CID: 55855
• PubChem ID: 2723912
• Update Time: 2025-05-20

2-Bromophenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromophenylhydrazine hydrochloride
• 2-Bromophenylhdrazine Hydrochloride
• 2-Bromophenylhydrazinehydrichloride
• O-BROMOPHENYLHYDRAZINE HYDROCHLORIDE
• 2-BROMOPHENYLHYDRAZINE HCL
• 1-(2-BROMOPHENYL)HYDRAZINE HYDROCHLORIDE
• BIO-FARMA BF000755
• 2-Bromophenylhydrazine Hydrochloride Hydrate
• (2-Bromophenyl)hydrazine hydrochloride
• Methyl 3-(2-chloro-6-fluorophenyl)-5-Methyl-4-isoxazolecarboxylate
• Hydrazine, (2-bromophenyl)-, monohydrochloride
• 1-Bromo-2-(hydrazino)benzene hydrochloride
• PubChem4463
• 2-Bromophenylhydrazine, HCl
• KSC270G5H
• 2-bromophenylhydrazine, chloride
• PHCYUJRYSFMJMG-UHFFFAOYSA-N
• 2-Bromophenylhyd
• B2147
• EINECS 256-728-6
• EN300-25695
• W-105933
• V3X9U73BAT
• SB80162
• MFCD00012926
• AKOS005255198
• CS-W013082
• Hydrazine, (o-bromophenyl)-, hydrochloride
• (2-bromophenyl)hydrazine;hydrochloride
• NS00089278
• 50709-33-6
• Hydrazine, (2-bromophenyl)-, hydrochloride (1:1)
• Z216309278
• o-bromo-phenylhydrazine hydrochloride
• 2-Bromophenylhydrazine hydrochloride, 98%
• AC-6007
• AM20061114
• BCP31965
• DTXSID30198762
• SCHEMBL597675
• FT-0611598
• 2-Bromophenylhydrazine hydrochloride,98%
• DTXCID90121253
• DB-002435

• MDL： MFCD00012926
• Inchi： 1S/C6H7BrN2.ClH/c7-5-3-1-2-4-6(5)9-8;/h1-4,9H,8H2;1H
• InChI Key： PHCYUJRYSFMJMG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NN.Cl
• BRN： 3628612

Computed Properties

• Exact Mass: 221.95600
• Monoisotopic Mass: 221.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: powder
• Melting Point: 189 °C (dec.) (lit.)
• Boiling Point: 275.7°C at 760 mmHg
• Flash Point: No data available
• PSA: 38.05000
• LogP: 3.31000
• Sensitiveness: Hygroscopic
• Solubility: Soluble
• Vapor Pressure: No data available

2-Bromophenylhydrazine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45-S23
• Hazardous Material Identification：
• Packing Group：I; II; III
• Risk Phrases：R20/21
• Safety Term：6.1
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Bromophenylhydrazine hydrochloride

Comprehensive Guide to 2-Bromophenylhydrazine Hydrochloride (CAS No. 50709-33-6): Properties, Applications, and Market Insights

2-Bromophenylhydrazine hydrochloride (CAS No. 50709-33-6) is a specialized organic compound widely used in pharmaceutical and chemical research. This white to off-white crystalline powder is known for its role as a key intermediate in synthesizing heterocyclic compounds, dyes, and biologically active molecules. Its molecular formula is C₆H₆BrN₂·HCl, with a molar mass of 223.49 g/mol. Researchers value this compound for its reactivity in hydrazine-based reactions, particularly in constructing nitrogen-containing frameworks.

The growing demand for 2-Bromophenylhydrazine HCl reflects current trends in drug discovery and material science. With the pharmaceutical industry increasingly focusing on targeted therapies and small molecule drugs, this compound has gained attention for its potential in developing novel therapeutic agents. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), making it suitable for sensitive applications. Proper storage conditions (2-8°C in airtight containers) ensure long-term stability of this hygroscopic material.

In synthetic chemistry, 2-Bromophenylhydrazine hydrochloride serves multiple purposes. Its most significant application lies in the preparation of indazole derivatives, which are crucial scaffolds in many FDA-approved drugs. The bromine substituent at the ortho position offers unique reactivity patterns, enabling selective coupling reactions. Recent studies highlight its use in developing kinase inhibitors and anticancer agents, addressing one of the most searched topics in medicinal chemistry. The compound's versatility also extends to materials science, where it contributes to the synthesis of functional dyes and advanced polymers.

The global market for 2-Bromophenylhydrazine HCl shows steady growth, driven by pharmaceutical R&D investments. Major suppliers provide customized packaging (from 1g to kilogram quantities) to meet diverse research needs. Quality certifications like ISO and GMP compliance have become essential purchasing criteria, reflecting industry concerns about research reproducibility – a hot topic in scientific communities. Price trends indicate moderate fluctuations due to raw material availability and regional demand variations.

Safety handling of 50709-33-6 requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers should use appropriate PPE (gloves, goggles) when handling the powder. The compound shows good solubility in polar solvents like water, methanol, and DMSO, facilitating various reaction conditions. Environmental considerations include proper waste disposal methods in accordance with local regulations, particularly for halogen-containing compounds.

Emerging applications of 2-Bromophenylhydrazine hydrochloride include its use in catalysis research and bioconjugation chemistry. The compound's ability to form stable diazonium intermediates makes it valuable for surface functionalization – a technique gaining traction in nanotechnology and biosensor development. Patent analysis reveals increasing references to this chemical in innovative drug formulations, particularly in central nervous system (CNS) therapeutics.

Analytical characterization of 2-Bromophenylhydrazine HCl typically involves melting point determination (210-215°C with decomposition), UV-Vis spectroscopy, and mass spectrometry. These quality control measures ensure batch-to-batch consistency, addressing the research community's emphasis on reproducible synthesis. The compound's stability profile recommends it for multi-step synthetic sequences, though protection from moisture and strong oxidizers remains advisable.

Future prospects for CAS 50709-33-6 appear promising, with research focusing on its derivatives' biological activities. Database searches show growing interest in its potential anti-inflammatory and antimicrobial properties. The compound's structural features make it a candidate for developing selective enzyme inhibitors, aligning with current drug discovery paradigms. As synthetic methodologies advance, particularly in green chemistry approaches, the demand for high-quality 2-Bromophenylhydrazine hydrochloride is expected to rise accordingly.